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Compound of Interest

Compound Name: Z-Lys(boc)-osu
CAS No.: 3338-34-9
Cat. No.: B556967
Get Quote
. J

Executive Summary & Chemical Identity

Z-Lys(boc)-osu (N-alpha-Benzyloxycarbonyl-N-epsilon-tert-butoxycarbonyl-L-lysine N-
hydroxysuccinimide ester) is a high-value, moisture-sensitive activated amino acid derivative
used in solid-phase and solution-phase peptide synthesis.[1][2][3] While the solid reagent
presents moderate irritant hazards, the primary safety risk arises during solubilization in organic
solvents (DMF, DMSO), which can act as carriers, transporting the reagent transdermally.

Chemical Verification:

CAS Number: 3338-34-9[1][2][4][5][6]

Molecular Formula: C23H31N30s[1][2][5]

Molecular Weight: 477.51 g/mol [1][2][6]

Physical State: White to off-white crystalline powder[1][2]
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e Core Hazards: Skin Irritant (H315), Eye Irritant (H319), STOT-SE Respiratory Irritant (H335).
[11[2][7]

Risk Assessment & Hazard Profiling

Effective safety protocols require distinguishing between the Solid State (dust hazard) and the
Solution State (permeation hazard).[1][2]

. Mechanism of Critical Control
Hazard Category Risk Level . .
Injury Point

Dust inhalation
causes respiratory

Inhalation Moderate S Weighing/Dispensing
tract irritation (H335).

[1](2]

NHS esters are
reactive electrophiles;

. ] ] ) can cause Solubilization/Reactio
Skin Contact High (in Solution)

=]

sensitization.[1][2]
Solvents (DMF)

accelerate absorption.

Mechanical abrasion
Eye Contact Moderate (dust) and chemical All Phases
irritation (H319).[1][2]

Hydrolyzes rapidly in
Low (Safety) / High presence of moisture; Storage &

Reactivity ] ) - .
(Quiality) degrades synthesis Equilibration

purity.[1][2]

Personal Protective Equipment (PPE) Matrix
A. Hand Protection (The Critical Variable)

Standard nitrile gloves are insufficient for prolonged protection against common peptide
synthesis solvents like DMF.[1][2]

e Scenario A: Handling Solid Powder
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o Recommendation: Standard Nitrile Exam Gloves (4-5 mil).[1][2]

o Protocol: Single pair sufficient. Change if punctured.

e Scenario B: Handling Solutions (DMF/DMSO/NMP)

o

Recommendation:Double Gloving or Chemical Resistant Laminate.[1][2]

[¢]

Inner Glove: Standard Nitrile (4 mil).[1][2]

[e]

Outer Glove: Extended cuff Nitrile (6—8 mil) OR Silver Shield® (Laminate) for spill cleanup.
[11[2]

[¢]

Rationale: DMF permeates standard nitrile in <10 minutes.[2] The outer glove provides a
sacrificial barrier; the inner glove protects during doffing.

B. Eye & Face Protection[2][7][8][9][10]

» Standard Operation: Chemical Splash Goggles (Indirect Vented).[1][2] Safety glasses are
inadequate for handling fine powders that can drift around side shields.[1][2]

o Large Scale (>509): Face shield over goggles to protect against splash during mixing.[1][2]

C. Respiratory Protection
e Primary Control: Certified Chemical Fume Hood (Face velocity: 80—100 fpm).[1][2]

e Secondary Control (If hood unavailable): NIOSH-approved N95 particulate respirator (for
dust) or Half-face respirator with P100/Organic Vapor cartridges (for solution work).[1][2]

Operational Workflow: From Storage to Disposal
Step 1: Storage Retrieval & Equilibration (Quality Critical)

o Storage Condition: -20°C, desiccated.

e Protocol: Remove container from freezer and allow to warm to room temperature (20—25°C)
for 30—60 minutes before opening.
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e Why? Opening a cold bottle introduces atmospheric moisture, which hydrolyzes the NHS
ester (releasing N-hydroxysuccinimide) and deactivates the reagent.[1][2]

Step 2: Weighing & Dispensing

¢ Place balance inside the fume hood or a powder containment enclosure.

e Use an anti-static gun if available; protected amino acids are prone to static charge, causing
powder to scatter.

o Use a disposable spatula to transfer. Do not return excess material to the stock bottle.

Step 3: Solubilization & Reaction

» Dissolve Z-Lys(boc)-osu in the minimum volume of dry DMF or NMP.[1][2]

o Safety Stop: Once dissolved, treat the solution as a "Permeation Hazard."[2] Ensure no
exposed skin.[7][8][9][10][11]

o Add base (e.g., DIPEA) only after the amino acid is fully dissolved to prevent racemization or
premature hydrolysis.

Step 4: Waste Disposal

o Solid Waste: Contaminated paper towels, weighing boats, and gloves go into "Hazardous
Solid Waste" (sealed bag).[1][2]

e Liquid Waste: Collect in "Organic Waste - Halogen Free" (unless DCM is used).[1][2] Ensure
the waste container is compatible with amines/amides.

Visualized Safety Logic
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Phase 1: Preparation

Retrieve from -20°C

Warm to RT (30-60 min)
PREVENTS HYDROLYSIS

Open in Fume Hood

Phase 2: Handling & PPE Selection

Material State?

Solid Powder Solution (DMF/DMSQ)

PPE: Nitrile Gloves + Goggles PPE: Double Gloving
Risk: Dust Inhalation Risk: Transdermal Permeation

Segregate Waste
(Solid vs Liquid)

Wash Hands with
Soap & Water
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Caption: Logical workflow for handling Z-Lys(boc)-osu, emphasizing the critical equilibration
step for reagent integrity and the PPE escalation required for solution-phase handling.

Emergency Procedures

Incident Immediate Action

Skin Contact (Solid) Brush off excess powder.[1][2] Wash with soap
in Contact (Soli
and copious water for 15 min.

Remove gloves immediately. Wash skin with
Skin Contact (Solution) soap and water.[1][2][9] Do not use solvents
in Contact (Solution
(ethanol/acetone) to clean skin; they increase

absorption.[2]

Flush with eyewash station for 15 minutes,
Eye Exposure . ] i )
holding eyelids open. Seek medical attention.

Spill (Solid) Dampen a paper towel (to prevent dust) and
ill (Soli
P wipe up.[1][2] Place in hazardous waste.

spill (Solution) Cover with absorbent pads.[1][2] Wear "Silver
ill (Solution
P Shield" or double nitrile gloves during cleanup.

References

e Showagroup. (n.d.). Chemical Permeation Guide - Nitrile vs Organic Solvents.[1][2]
Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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